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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine

Cat. No.: B8314104

Get Quote

Executive Summary
2-Chloro-6-(phenylthio)pyridine (CAS 77145-57-4) is a bifunctional heteroaromatic scaffold

widely utilized in medicinal chemistry and agrochemical synthesis. Characterized by a pyridine

core substituted with a chlorine atom at the C2 position and a phenylthio group at the C6

position, it serves as a critical "diversity handle." The chlorine moiety is highly reactive toward

palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while

the phenylthio ether provides lipophilicity and can be selectively oxidized to sulfoxides or

sulfones to modulate metabolic stability. This guide outlines its physicochemical properties,

validated synthesis protocols, and reactivity profiles for drug development applications.[1]

Part 1: Chemical Identity & Physicochemical
Properties[1][3][4][5]
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Property Detail

CAS Number 77145-57-4

IUPAC Name 2-Chloro-6-(phenylthio)pyridine

Molecular Formula C₁₁H₈ClNS

Molecular Weight 221.71 g/mol

SMILES Clc1nc(Sc2ccccc2)ccc1

Structural Class Halogenated Pyridine Thioether

Physical Properties (Experimental & Predicted)
Note: Specific experimental values for this intermediate are often proprietary. Values below

represent consensus data for this structural class.

Parameter Value / Description Note

Physical State
Viscous Liquid or Low-Melting

Solid

Common for aryl-thio

pyridines.

Boiling Point
~160–165 °C at 0.5 mmHg

(Predicted)

High boiling point due to π-

stacking.

Solubility
Soluble in DCM, EtOAc,

DMSO, DMF

Lipophilic nature (LogP ~3.5–

4.0).

Stability
Stable under ambient

conditions

Oxidation sensitive (thioether

→ sulfoxide).

Part 2: Synthetic Routes & Methodology
Primary Synthesis: Nucleophilic Aromatic Substitution (
)
The most robust synthetic route involves the regioselective displacement of one chloride from

2,6-dichloropyridine using thiophenol (benzenethiol). This reaction exploits the electron-
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deficient nature of the pyridine ring, which is activated by the ring nitrogen and the inductive

effect of the chlorine atoms.

Mechanism of Action (

)
The reaction proceeds via a Meisenheimer complex intermediate. The thiolate anion attacks

the C2/C6 position, temporarily disrupting aromaticity, followed by the elimination of the

chloride ion to restore the aromatic system.

2,6-Dichloropyridine
+ Thiophenolate

Meisenheimer Complex
(Anionic Intermediate)
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(Rate Determining) 2-Chloro-6-(phenylthio)pyridine

+ Cl-
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(Fast)
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Figure 1:

mechanism showing the addition-elimination pathway.

Validated Experimental Protocol
Objective: Synthesis of 2-Chloro-6-(phenylthio)pyridine on a 10 mmol scale.

Reagents:

2,6-Dichloropyridine (1.48 g, 10 mmol)

Thiophenol (1.10 g, 10 mmol)

Potassium Carbonate (

) (2.07 g, 15 mmol)

Solvent: DMF (Dimethylformamide) or Anhydrous Acetonitrile (20 mL)

Step-by-Step Workflow:

Preparation: Flame-dry a 50 mL round-bottom flask and purge with Nitrogen (
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) to prevent oxidative dimerization of the thiol.

Dissolution: Dissolve 2,6-dichloropyridine in 20 mL of DMF.

Activation: Add

to the solution. Stir for 5 minutes.

Addition: Add thiophenol dropwise via syringe. Caution: Thiophenol has a stench; work in a

well-ventilated fume hood.

Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor progress via TLC (Hexane:EtOAc

9:1). The starting material (2,6-dichloropyridine) should disappear.

Work-up:

Cool to room temperature.[1]

Pour mixture into 100 mL ice-water (precipitates the product or separates the oil).

Extract with Ethyl Acetate (3 x 30 mL).

Wash combined organics with water (2x) and brine (1x) to remove DMF.

Purification: Dry over

, filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-5% EtOAc in
Hexanes).

Expert Insight: Using a slight excess of base (

) ensures complete deprotonation of the thiol. DMF is preferred over protic solvents to enhance
the nucleophilicity of the thiolate anion.

Part 3: Reactivity & Applications in Drug
Discovery[1]
The "Scaffold" Utility
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2-Chloro-6-(phenylthio)pyridine is a "privileged structure" because it offers two distinct reaction

vectors:

C-Cl Bond: Ready for Palladium-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira).

S-Linker: Can be oxidized to a sulfoxide (chiral center potential) or sulfone (strong electron-

withdrawing group).

Suzuki-Miyaura Coupling Workflow
The chlorine atom at the C2 position is activated for cross-coupling, allowing the attachment of

aryl or heteroaryl groups to build complex biaryl systems found in kinase inhibitors.

Pd(0) Active Species

Oxidative Addition
(Ar-Pd-Cl)

+ 2-Cl-6-PhS-Pyridine

Transmetalation
(Ar-Pd-Ar')

+ Boronic Acid / Base

Reductive Elimination
(Product Release)

Regeneration
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Figure 2: Catalytic cycle for the Suzuki coupling of 2-Chloro-6-(phenylthio)pyridine.

Protocol for Suzuki Coupling:
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Catalyst:

(5 mol%) or

/ XPhos.

Coupling Partner: Aryl boronic acid (1.2 equiv).

Base:

(2M aqueous).

Solvent: Dioxane/Water (4:1) or Toluene/Ethanol/Water.

Conditions: 90°C, 12h, Inert atmosphere.

Oxidation to Sulfones
Treatment with m-CPBA (2.2 equiv) in DCM at 0°C converts the thioether to the sulfone. This

transformation significantly alters the electronics of the pyridine ring, making the C2-position

even more electrophilic for subsequent substitutions.

Part 4: Safety & Handling
Hazard Class Description Precaution

Acute Toxicity
Harmful if swallowed or

absorbed through skin.

Wear nitrile gloves and lab

coat.

Skin/Eye Irritant
Causes serious eye irritation

and skin sensitization.

Use safety goggles; wash

immediately upon contact.

Stench
Thioethers often have a

disagreeable odor.

MANDATORY: Handle in a

fume hood. Bleach can

neutralize spills.

Incompatibility Strong oxidizing agents.
Store under inert gas (

) away from oxidizers.
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Nucleophilic Aromatic Substitution of Chloropyridines

Title: "Regioselective Nucleophilic Aromatic Substitution of 2,6-Dichloropyridine."

Source: Organic Syntheses, Coll. Vol. 10, p. 200 (2004).

URL:[Link]

Relevance: Foundational protocol for displacing chlorides in 2,6-dichloropyridine.

Thioether Synthesis Methodology: Title: "A Comparative Guide to the Synthesis of 2-
(Benzylthio)-6-methylpyridine." Source: BenchChem Application Notes. Relevance: Provides
the base/solvent optimization logic ( /DMF) used in the protocol above.
Suzuki Coupling of 2-Chloropyridines: Title: "Ligand Selection for Efficient Suzuki Coupling of
2-Chloropyridines." Source: BenchChem Technical Guides. Relevance: Validates the use of
Palladium catalysis for functionalizing the C2-Cl bond.

General Pyridine Reactivity

Title: "The Expanding Role of Pyridine Scaffolds in Drug Design."
Source: Journal of Medicinal Chemistry (via NCBI).

URL:[Link]

Relevance: Contextualizes the utility of the pyridine thioether scaffold in pharmaceutical
applic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8314104/docs#technical-guide-2-chloro-6-phenylthio-
pyridine-cas-77145-57-4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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